Cas no 1521052-22-1 (3-(3-Bromo-2-fluorophenyl)butanoic acid)

3-(3-Bromo-2-fluorophenyl)butanoic acid structure

1521052-22-1 structure

Product Name:3-(3-Bromo-2-fluorophenyl)butanoic acid

CAS No:1521052-22-1

MF:C₁₀H₁₀BrFO₂

MW:261.087605953217

CID:5753724

PubChem ID:83403085

Update Time:2023-11-14

3-(3-Bromo-2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 1521052-22-1
- EN300-1914118
- 3-(3-bromo-2-fluorophenyl)butanoic acid
- 3-(3-Bromo-2-fluorophenyl)butanoic acid
- Inchi： 1S/C10H10BrFO2/c1-6(5-9(13)14)7-3-2-4-8(11)10(7)12/h2-4,6H,5H2,1H3,(H,13,14)
- InChI Key： TZZSBGOHBANVHO-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1F)C(C)CC(=O)O

Computed Properties

Exact Mass: 259.98482g/mol
Monoisotopic Mass: 259.98482g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 37.3Å²

3-(3-Bromo-2-fluorophenyl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1914118-1g	3-(3-bromo-2-fluorophenyl)butanoic acid	1521052-22-1		1g	$770.0	2023-09-17
Enamine	EN300-1914118-5g	3-(3-bromo-2-fluorophenyl)butanoic acid	1521052-22-1		5g	$2235.0	2023-09-17
Enamine	EN300-1914118-10g	3-(3-bromo-2-fluorophenyl)butanoic acid	1521052-22-1		10g	$3315.0	2023-09-17
Enamine	EN300-1914118-0.05g	3-(3-bromo-2-fluorophenyl)butanoic acid	1521052-22-1		0.05g	$647.0	2023-09-17
Enamine	EN300-1914118-0.1g	3-(3-bromo-2-fluorophenyl)butanoic acid	1521052-22-1		0.1g	$678.0	2023-09-17
Enamine	EN300-1914118-0.25g	3-(3-bromo-2-fluorophenyl)butanoic acid	1521052-22-1		0.25g	$708.0	2023-09-17
Enamine	EN300-1914118-0.5g	3-(3-bromo-2-fluorophenyl)butanoic acid	1521052-22-1		0.5g	$739.0	2023-09-17
Enamine	EN300-1914118-1.0g	3-(3-bromo-2-fluorophenyl)butanoic acid	1521052-22-1		1g	$1029.0	2023-05-31
Enamine	EN300-1914118-2.5g	3-(3-bromo-2-fluorophenyl)butanoic acid	1521052-22-1		2.5g	$1509.0	2023-09-17
Enamine	EN300-1914118-5.0g	3-(3-bromo-2-fluorophenyl)butanoic acid	1521052-22-1		5g	$2981.0	2023-05-31

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